Cas no 1782573-48-1 (Rec 15/2615 dihydrochloride)

• Product Name: Rec 15/2615 dihydrochloride
• CAS No: 1782573-48-1
• MF: C₂₆H₃₅Cl₂N₅O₅
• MW: 568.492604494095
• CID: 4762739
• PubChem ID: 56972225
• Update Time: 2025-10-23

Rec 15/2615 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• REC 15/2615 DIHYDROCHLORIDE
• Rec 15/2615 hydrochloride
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[[2-methoxy-6-(1-methylethyl)phenoxy]acetyl]piperazine dihydrochloride
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-[[2-methoxy-6-(1-methylethyl)phenoxy]acetyl]piperazinedihydrochloride
• 1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-2-[2-methoxy-6-(1-methylethyl)phenoxy]-ethanone, dihydrochloride
• TS-08315
• 1-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)-2-(2-isopropyl-6-methoxyphenoxy)ethanone dihydrochloride
• 173059-17-1
• CHEMBL5090661
• AKOS024457525
• 1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-2-(2-methoxy-6-propan-2-ylphenoxy)ethanone;dihydrochloride
• J-010874
• 1782573-48-1
• Rec 15/2615 dihydrochloride

• Inchi： 1S/C26H33N5O5.2ClH/c1-16(2)17-7-6-8-20(33-3)24(17)36-15-23(32)30-9-11-31(12-10-30)26-28-19-14-22(35-5)21(34-4)13-18(19)25(27)29-26;;/h6-8,13-14,16H,9-12,15H2,1-5H3,(H2,27,28,29);2*1H
• InChI Key： XZGSTPYGKYGQLD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C(=CC=CC=1C(C)C)OC)CC(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)=O

Computed Properties

• Exact Mass: 567.2015246g/mol
• Monoisotopic Mass: 567.2015246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Additional information on Rec 15/2615 dihydrochloride

Rec 15/2615 Dihydrochloride: A Comprehensive Overview

Rec 15/2615 dihydrochloride, identified by the CAS number 1782573-48-1, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements related to Rec 15/2615 dihydrochloride.

The chemical structure of Rec 15/2615 dihydrochloride plays a pivotal role in its functionality. The molecule consists of a core structure with specific functional groups that contribute to its reactivity and stability. Recent studies have highlighted the importance of understanding the stereochemistry and electronic properties of this compound, which are crucial for optimizing its use in different chemical processes.

Rec 15/2615 dihydrochloride is widely recognized for its role in pharmaceutical applications. It serves as an intermediate in the synthesis of various bioactive compounds, including those with potential therapeutic benefits. Researchers have explored its use in drug design, particularly in the development of agents targeting specific biological pathways. For instance, recent findings suggest that this compound could be utilized in the creation of novel anti-inflammatory drugs, offering a promising avenue for future medical treatments.

In addition to pharmaceuticals, Rec 15/2615 dihydrochloride has found applications in the field of materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in catalysis, gas storage, and sensing technologies, further underscoring the versatility of this compound.

The synthesis of Rec 15/2615 dihydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Safety considerations are paramount when handling chemicals like Rec 15/2615 dihydrochloride. Proper storage and handling procedures must be followed to ensure workplace safety and environmental protection. Researchers are encouraged to consult relevant safety data sheets (SDS) and adhere to established guidelines when working with this compound.

In conclusion, Rec 15/2615 dihydrochloride, with its CAS number 1782573-48-1, is a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis and its contributions to materials science highlight its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.